Cas no 2228299-54-3 (1-amino-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol)

• Product Name: 1-amino-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol
• CAS No: 2228299-54-3
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5877634
• PubChem ID: 165610743
• Update Time: 2025-06-11

1-amino-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol
• EN300-1752815
• 2228299-54-3

• Inchi： 1S/C13H20N2O/c1-3-15-7-6-10-8-11(4-5-12(10)15)13(2,16)9-14/h4-5,8,16H,3,6-7,9,14H2,1-2H3
• InChI Key： BWRIUEVVGAONDC-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-amino-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol

Compound CAS No 2228299-54-3: 1-Amino-2-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Propan-2-Ol

The compound CAS No 2228299-54-3, also known as 1-amino-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

1-amino-2-(1-Ethylindolyl)propanol is characterized by its complex structure, which includes an indole ring system, an amino group, and a hydroxyl group. The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, contributing to its potential pharmacological properties. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key aspects of this compound is its amino alcohol functionality, which plays a crucial role in its interactions with biological systems. The amino group can participate in hydrogen bonding and other non-covalent interactions, while the hydroxyl group adds to the molecule's solubility and reactivity. These properties make it an attractive candidate for use as a building block in organic synthesis or as a precursor for more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 2228299-54-3 through various routes, including multi-component reactions and catalytic processes. These methods not only enhance the scalability of production but also improve the overall sustainability of the synthesis process. The ability to synthesize this compound efficiently has opened new avenues for its exploration in diverse applications.

In terms of biological activity, 1-aminoindole derivatives have been shown to exhibit a wide range of effects, including antioxidant, anti-inflammatory, and neuroprotective properties. Studies conducted on similar compounds suggest that CAS No 2228299-54-3 may possess comparable or even enhanced bioactivity due to its unique substitution pattern and stereochemistry. This makes it a promising candidate for further investigation in preclinical models.

The indole ring system in this compound is particularly interesting due to its ability to engage in π–π interactions and other intermolecular forces. These interactions are critical for the molecule's ability to bind to target proteins or enzymes, potentially leading to therapeutic effects. Recent computational studies have provided insights into the molecular docking behavior of similar compounds, shedding light on their potential binding modes and mechanisms of action.

Moreover, the presence of an ethyl group on the indole ring introduces additional steric and electronic effects that can influence the compound's pharmacokinetic properties. This substitution pattern may enhance the molecule's bioavailability or stability within biological systems, making it more suitable for therapeutic applications.

From an industrial perspective, CAS No 2228000000 has potential applications in pharmaceuticals, agrochemicals, and materials science. Its versatility as a building block allows for its incorporation into larger molecular frameworks or as part of combinatorial libraries for drug discovery efforts.

In conclusion, CAS No 6666666666 represents a valuable addition to the arsenal of chemical tools available for research and development. Its unique structure, combined with recent advances in synthetic methodology and biological understanding, positions it as a compound with significant potential for future innovations across multiple disciplines.